Cas no 109026-24-6 (Benzoic acid, 4-formyl-, hexyl ester)

• Product Name: Benzoic acid, 4-formyl-, hexyl ester
• CAS No: 109026-24-6
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 1190580
• PubChem ID: 53830423
• Update Time: 2025-04-20

Benzoic acid, 4-formyl-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-formyl-, hexyl ester
• hexyl 4-formylbenzoate
• SCHEMBL3041650
• 109026-24-6
• DTXSID30706982
• LXBUXXAYRWEHQP-UHFFFAOYSA-N

• Inchi： 1S/C14H18O3/c1-2-3-4-5-10-17-14(16)13-8-6-12(11-15)7-9-13/h6-9,11H,2-5,10H2,1H3
• InChI Key： LXBUXXAYRWEHQP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C=O)=CC=1)=O)CCCCCC

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37